Cas no 37806-45-4 (1-4-(butan-2-yloxy)phenylmethanamine)

• Product Name: 1-4-(butan-2-yloxy)phenylmethanamine
• CAS No: 37806-45-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1031660
• PubChem ID: 24779667
• Update Time: 2025-04-20

1-4-(butan-2-yloxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-(sec-Butoxy)phenyl)methanamine
• (4-(sec-Butoxy)phenyl)methamine
• (4-butan-2-yloxyphenyl)methanamine
• (4-sec-butoxyphenyl)methanamine
• [4-(butan-2-yloxy)phenyl]methanamine
• 1-[4-(butan-2-yloxy)phenyl]methanamine
• AN-329/43449331
• DTXSID00647297
• STL068916
• AKOS005289745
• 1-{4-[(Butan-2-yl)oxy]phenyl}methanamine
• DB-336052
• EN300-8046652
• A898285
• 37806-45-4
• (4-sec-butoxybenzyl)amine
• SCHEMBL22563306
• 1-4-(butan-2-yloxy)phenylmethanamine

• MDL： MFCD10686591
• Inchi： 1S/C11H17NO/c1-3-9(2)13-11-6-4-10(8-12)5-7-11/h4-7,9H,3,8,12H2,1-2H3
• InChI Key： VXHRYPZJJPDUDF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 276.6±15.0 ºC (760 Torr),
• Flash Point: 116.4±13.6 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),